N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-methylbenzamide
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Overview
Description
Compounds with similar structures are often used in the development of new drugs and other chemical products . They can have various biological activities, such as antimicrobial properties .
Synthesis Analysis
The synthesis of similar compounds often involves multiple steps, including ring closure, aromatization, methylation, oxidation, and the formation of guanidines with suitable amines .Chemical Reactions Analysis
The chemical reactions involving similar compounds can be complex and depend on many factors, such as the presence of catalysts and the reaction conditions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound, such as its melting point, boiling point, and solubility, can be determined using various analytical techniques .Scientific Research Applications
Organic Synthesis and Chemical Reactions
Thiadiazole Synthesis : Thiadiazoles, including those structurally related to the specified compound, are synthesized through condensation reactions of thiobenzamides and N-substituted thioureas. The process is facilitated by solvents like dimethyl sulfoxide (DMSO) and catalyzed by acidic conditions, leading to various thiadiazole derivatives (Forlani et al., 2002). This reaction mechanism underpins the synthesis of a wide range of thiadiazole compounds, which are of interest for their versatile chemical properties and applications in medicinal chemistry and material science.
Mechanism of Action
Target of Action
Similar compounds have been known to exhibit potent antileishmanial and antimalarial activities .
Mode of Action
It’s worth noting that similar compounds have been found to interact with their targets, leading to changes that result in their antileishmanial and antimalarial effects .
Biochemical Pathways
It can be inferred that the compound may interfere with the biochemical pathways of the parasites causing leishmaniasis and malaria, given its antileishmanial and antimalarial activities .
Result of Action
Similar compounds have been found to exhibit potent antileishmanial and antimalarial activities, suggesting that this compound may also have similar effects .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2S2/c1-12-5-8-15(9-6-12)18(26)22-19-23-24-20(28-19)27-11-17(25)21-16-10-13(2)4-7-14(16)3/h4-10H,11H2,1-3H3,(H,21,25)(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZMYCPLHNVSUHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=C(C=CC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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